Cas no 1909347-94-9 (3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride)

• Product Name: 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride
• CAS No: 1909347-94-9
• MF: C₁₁H₁₇BrClNO
• MW: 294.615781545639
• MDL: MFCD29047383
• CID: 4629481
• PubChem ID: 121552894
• Update Time: 2025-10-29

3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(3-bromo-2-methylphenyl)methyl]propan-1-ol hydrochloride
• 2-(aminomethyl)-3-(3-bromo-2-methylphenyl)propan-1-ol;hydrochloride
• Z2238520171
• 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride

• MDL： MFCD29047383
• Inchi： 1S/C11H16BrNO.ClH/c1-8-10(3-2-4-11(8)12)5-9(6-13)7-14;/h2-4,9,14H,5-7,13H2,1H3;1H
• InChI Key： PIWDSRZMWDECTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC(CO)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 46.2

Additional information on 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride

Comprehensive Overview of 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride (CAS No. 1909347-94-9)

3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride (CAS No. 1909347-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-methylphenyl and amino-propanol structural motifs, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural complexity make it a subject of interest for researchers exploring novel therapeutic agents and chemical modifications.

The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for laboratory and industrial applications. With the increasing demand for halogenated aromatic compounds in drug discovery, 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride has become a valuable building block in medicinal chemistry. Researchers often utilize this compound to develop targeted therapies for neurological and inflammatory conditions, aligning with current trends in precision medicine.

One of the key features of CAS No. 1909347-94-9 is its versatility in chemical reactions. The presence of both amino and hydroxyl functional groups allows for diverse derivatization, enabling the creation of analogs with potential pharmacological activities. This adaptability is particularly relevant in the context of AI-driven drug design, where computational models predict the efficacy of new compounds before synthesis. As such, this compound is frequently discussed in forums and publications focused on cheminformatics and molecular modeling.

In addition to its pharmaceutical applications, 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride is also studied for its potential role in material science. Its aromatic and aliphatic components contribute to the development of advanced polymers and coatings, which are critical in industries ranging from electronics to automotive. The compound's bromine moiety, in particular, offers unique reactivity that can be harnessed for creating flame-retardant materials, a growing area of interest due to stricter safety regulations worldwide.

The synthesis and handling of CAS No. 1909347-94-9 require adherence to standard laboratory protocols to ensure safety and reproducibility. While the compound is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with the broader industry shift toward green chemistry practices, which emphasize minimizing environmental impact and improving workplace safety.

Market trends indicate a rising demand for high-purity intermediates like 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride, driven by the expansion of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand, often leveraging continuous flow chemistry and other innovative techniques. This compound's relevance in drug development pipelines ensures its continued prominence in scientific literature and commercial catalogs.

For researchers and industry professionals seeking detailed information about CAS No. 1909347-94-9, reliable sources include peer-reviewed journals, chemical databases, and specialized vendors. The compound's spectroscopic data (e.g., NMR, IR, and mass spectra) are often shared in open-access repositories, facilitating its identification and characterization. Additionally, its patent landscape reveals numerous applications in proprietary formulations, highlighting its commercial potential.

In summary, 3-amino-2-(3-bromo-2-methylphenyl)methylpropan-1-ol hydrochloride (CAS No. 1909347-94-9) is a multifaceted compound with significant implications for drug discovery, material science, and industrial chemistry. Its structural features and reactivity profile make it a valuable tool for researchers addressing contemporary challenges in these fields. As scientific advancements continue to evolve, this compound is poised to remain a key player in innovative chemical solutions.